Cas no 1822562-03-7 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1822562-03-7
• MF: C₇H₁₀ClF₂NO₂
• MW: 213.60960817337
• MDL: MFCD24529458
• CID: 5240534
• PubChem ID: 122200621
• Update Time: 2026-03-08

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• hydrochloride

• MDL： MFCD24529458
• Inchi： 1S/C7H9F2NO2.ClH/c8-7(9)2-3-1-4(7)10-5(3)6(11)12;/h3-5,10H,1-2H2,(H,11,12);1H
• InChI Key： APJILLWEJPHKLI-UHFFFAOYSA-N
• SMILES： C(C1NC2C(F)(F)CC1C2)(=O)O.Cl

Additional information on hydrochloride

Hydrochloride: A Comprehensive Overview

The compound with CAS No 1822562-03-7, commonly referred to as hydrochloride, is a versatile and significant chemical entity with a wide range of applications across various industries. Hydrochloride, in its essence, is the salt formed when hydrochloric acid (HCl) reacts with a base. This reaction typically results in the formation of a chloride ion (Cl⁻) and the corresponding cation from the base. Hydrochloride salts are widely used in pharmaceuticals, agriculture, and industrial processes due to their unique chemical properties and stability.

One of the most notable aspects of hydrochloride is its role in the pharmaceutical industry. Many drugs are formulated as hydrochloride salts to enhance their solubility, stability, and bioavailability. For instance, in recent studies, researchers have explored the use of hydrochloride salts in improving the efficacy of anti-cancer drugs. The ability of hydrochloride to form stable crystalline structures has been instrumental in ensuring consistent drug delivery and reducing side effects. This has been particularly beneficial in the development of targeted therapies for chronic diseases such as hypertension and diabetes.

Hydrochloride also plays a crucial role in agricultural applications. It is often used as a soil conditioner to regulate pH levels and enhance nutrient availability for crops. Recent advancements in sustainable agriculture have highlighted the importance of hydrochloride in creating eco-friendly farming practices. By optimizing soil conditions, hydrochloride helps improve crop yields while minimizing the need for synthetic fertilizers. This aligns with global efforts to promote sustainable food production and reduce environmental impact.

In terms of industrial applications, hydrochloride is widely used as a catalyst in various chemical reactions. Its ability to facilitate reactions at lower temperatures has made it an invaluable component in processes such as polymer synthesis and petrochemical refining. Recent research has focused on optimizing these reactions to enhance efficiency and reduce energy consumption. For example, studies have shown that using hydrochloride as a catalyst can significantly reduce reaction times while maintaining product quality.

The synthesis of hydrochloride involves a straightforward reaction between hydrochloric acid and a base. This process is highly efficient and scalable, making it suitable for large-scale industrial production. The resulting product is typically purified through crystallization or evaporation techniques to ensure high purity levels. The stability of hydrochloride under various conditions makes it ideal for long-term storage and transportation, further contributing to its widespread use.

Despite its numerous benefits, the handling of hydrochloride requires careful consideration due to its chemical reactivity. Proper safety protocols must be followed during synthesis, storage, and application to prevent potential hazards such as skin irritation or respiratory issues. Recent advancements in safety standards have emphasized the importance of personal protective equipment (PPE) and ventilation systems when working with hydrochloride compounds.

In conclusion, CAS No 1822562-03-7, or hydrochloride, is a multifaceted compound with significant contributions across various industries. Its versatility in pharmaceuticals, agriculture, and industrial processes underscores its importance in modern chemistry. As research continues to uncover new applications and optimize existing ones, hydrochloride remains a cornerstone of chemical innovation.